Cas no 1207002-22-9 (N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide
• CAS No: 1207002-22-9
• MF: C₁₇H₂₅N₅O₄S
• MW: 395.476502180099
• CID: 6136151
• PubChem ID: 45502761
• Update Time: 2025-07-14

N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide
• N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide
• AKOS024516173
• 1207002-22-9
• VU0649394-1
• F5627-0041
• N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-2,4-dimethoxybenzenesulfonamide
• N-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]-2,4-dimethoxybenzenesulfonamide

• Inchi： 1S/C17H25N5O4S/c1-5-18-16-11-17(22-12(2)21-16)19-8-9-20-27(23,24)15-7-6-13(25-3)10-14(15)26-4/h6-7,10-11,20H,5,8-9H2,1-4H3,(H2,18,19,21,22)
• InChI Key： BBJYVLAKSQWFGO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)OC)(NCCNC1C=C(N=C(C)N=1)NCC)(=O)=O

Computed Properties

• Exact Mass: 395.163
• Monoisotopic Mass: 395.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide

N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 1207002-22-9): A Comprehensive Overview

N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 1207002-22-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its chemical name, is a member of the sulfonamide class and is characterized by its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of this compound.

Chemical Structure and Properties

The chemical structure of N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide is defined by its molecular formula C₁₉H₂₅N₅O₄S. The compound features a sulfonamide group (-SO₂NH-) attached to a 2,4-dimethoxybenzene ring, which is further linked to an ethylamine-substituted 6-(ethylamino)-2-methylpyrimidine moiety. This intricate structure imparts the compound with a combination of hydrophilic and hydrophobic properties, making it suitable for various biological interactions.

The molecular weight of the compound is approximately 395.5 g/mol. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol but has limited solubility in water. The compound's stability under various conditions, including temperature and pH, has been studied extensively to ensure its suitability for pharmaceutical applications.

Synthesis Methods

The synthesis of N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide typically involves a multi-step process that combines organic synthesis techniques with advanced purification methods. One common approach involves the reaction of 4-chloro-N-(2-aminoethyl)-6-methylpyrimidin-5-amine with 1-chloro-N,N-diethanesulfonylamine in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with 3,5-dimethoxyaniline to form the final product.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the formation of by-products. These improvements have made the production of this compound more efficient and sustainable.

Biological Activities

N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various disease pathways.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play crucial roles in cell signaling pathways. For instance, it has been shown to inhibit the activity of protein kinase C (PKC), which is implicated in various cellular processes including proliferation, differentiation, and apoptosis. This property makes it a promising candidate for the treatment of cancers where PKC activity is dysregulated.

Beyond its kinase inhibitory activity, N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. In animal models of inflammation, it has been shown to reduce levels of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The promising preclinical results have led to increased interest in evaluating N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide in clinical trials. Several Phase I and Phase II trials are currently underway to assess its safety and efficacy in human subjects.

In early clinical trials, the compound has shown good tolerability with minimal side effects at therapeutic doses. Preliminary data from these trials have indicated that it may be effective in reducing tumor size and improving overall survival rates in patients with certain types of cancer. Additionally, ongoing studies are exploring its potential as an adjunct therapy in combination with existing treatments.

Beyond cancer therapy, there is growing interest in evaluating this compound for other therapeutic applications. For example, its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions such as asthma and chronic obstructive pulmonary disease (COPD). Clinical trials are currently being designed to investigate these potential applications further.

Conclusion

N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 1207002-22-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of key enzymes involved in disease pathways makes it a valuable candidate for further research and development in medicinal chemistry. Ongoing clinical trials are expected to provide more insights into its safety and efficacy as a therapeutic agent for various conditions including cancer and inflammatory diseases.